3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-fluorophenyl)ethyl]propanamide

• IUPAC Name: 3-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]-N-[2-(4-fluorophenyl)ethyl]propanamide
• InChI: InChI=1S/C21H27FN4O2S/c22-16-8-6-15(7-9-16)12-13-23-19(27)11-10-18-14-29-21(25-18)26-20(28)24-17-4-2-1-3-5-17/h6-9,14,17H,1-5,10-13H2,(H,23,27)(H2,24,25,26,28)
• InChI Key: RRFDZZZFXUDZQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NC(=CS2)CCC(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C21H27FN4O2S
• Molecular Weight: 418.5 g/mol

Description

The compound “3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-fluorophenyl)ethyl]propanamide” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring with sulfur and nitrogen atoms. Thiazoles are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thiazole ring, which is a type of heterocycle. This ring contains sulfur and nitrogen atoms. The orientation of the thiazole ring towards the target site can be nitrogen orientation, sulfur orientation, or parallel orientation.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the thiazole ring and the various substituents attached to it. The thiazole ring is known to be resistant to reactivity with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the thiazole ring could affect its boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

Peroxisome Proliferator-Activated Receptor (PPAR) Modulation

. Specifically:

Antibacterial Activity

The compound’s structural features may contribute to antibacterial properties. .

Antitumor Properties

. Their ability to inhibit cellular processes, such as reverse transcriptase and protein kinases, suggests promise in cancer research.

Future Directions

Thiazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the synthesis, properties, and potential applications of this specific compound.